Cas no 905765-10-8 (6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 905765-10-8
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5495382
• Update Time: 2025-08-03

6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-ethoxyphenyl)methyl]-3-(2-methoxy-5-methylanilino)-2H-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(2H)-one, 6-[(4-ethoxyphenyl)methyl]-3-[(2-methoxy-5-methylphenyl)amino]-
• 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C20H22N4O3/c1-4-27-15-8-6-14(7-9-15)12-17-19(25)22-20(24-23-17)21-16-11-13(2)5-10-18(16)26-3/h5-11H,4,12H2,1-3H3,(H2,21,22,24,25)
• InChI Key： MAQIGUUEKWGBER-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(OCC)C=C2)C(=O)N=C(NC2=CC(C)=CC=C2OC)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 905765-10-8)

6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one, with the CAS number 905765-10-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinones and exhibits a unique molecular structure that confers it with potential therapeutic properties. The compound's structure includes a triazinone core linked to substituted phenyl groups, which are known for their biological activities.

The chemical structure of 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one is characterized by the presence of an ethoxyphenyl group and a methoxy-methylphenyl group attached to the triazinone scaffold. These functional groups play a crucial role in determining the compound's pharmacological profile and its interactions with biological targets. The ethoxy group contributes to the lipophilicity of the molecule, enhancing its ability to cross cell membranes and reach its intended targets. Meanwhile, the methoxy and methyl groups on the phenyl ring provide additional steric and electronic effects that can modulate the compound's activity.

Recent studies have explored the potential therapeutic applications of 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one have also been studied to assess its suitability for clinical development. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which suggests that it could be administered as an oral medication for chronic conditions.

To further understand the safety and efficacy of 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one, several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, more extensive safety evaluations are needed before it can be advanced to clinical trials.

In conclusion, 6-(4-ethoxyphenyl)methyl-3-(2-methoxy-5-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 905765-10-8) is a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options in various medical conditions.